
An In-depth Technical Guide to the Chemical
Properties of Hydroxyalprazolam

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroxyalprazolam-d4

Cat. No.: B12403344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and metabolic properties of the

primary active metabolites of alprazolam: 4-hydroxyalprazolam and α-hydroxyalprazolam. Due

to the ambiguity of "Hydroxyalprazolam-d4" in readily available scientific literature, this

document focuses on the well-characterized non-deuterated metabolites and includes data on

α-hydroxyalprazolam-d5 as a representative deuterated analog.

Core Chemical Properties
The following table summarizes the key chemical identifiers and properties of 4-

hydroxyalprazolam and α-hydroxyalprazolam.
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Property
4-
Hydroxyalprazolam

α-
Hydroxyalprazolam

α-
Hydroxyalprazolam
-d5

Molecular Formula C₁₇H₁₃ClN₄O[1][2] C₁₇H₁₃ClN₄O[3] C₁₇H₈D₅ClN₄O

Molecular Weight 324.76 g/mol [4] 324.76 g/mol [5] 329.80 g/mol [6]

CAS Number 30896-57-2[1][2] 37115-43-8[3] 136765-24-7

Formal Name

8-chloro-1-methyl-6-

phenyl-4H-[7][8]

[9]triazolo[4,3-a][7]

[9]benzodiazepin-4-

ol[2]

8-chloro-6-phenyl-4H-

[7][8][9]triazolo[4,3-a]

[7][9]benzodiazepine-

1-methanol[3]

Not specified

Synonyms

RS-4-

Hydroxyalprazolam[10

]

U-40125[3][11] Not specified

Solubility (DMSO) 8 mg/mL[2] 20 mg/mL Not specified

Purity ≥95%[2] ≥98%[3] Not specified

Formulation A crystalline solid[2] A neat solid[3] Not specified

SMILES

CC1=NN=C(N1C2=C

C=C(Cl)C=C2C3=NC(

O)C3=N1)C4=CC=CC

=C4[12]

OCC1=NN=C(N1C2=

CC=C(Cl)C=C2C3=N

CC3=N1)C4=CC=CC

=C4[13]

Not specified

InChI Key

CEYGCFLPQFNPST-

UHFFFAOYSA-N[2]

[10]

ZURUZYHEEMDQBU

-UHFFFAOYSA-N[3]

[11]

Not specified

Metabolic Pathway of Alprazolam
Alprazolam is primarily metabolized in the liver by cytochrome P450 enzymes, specifically

CYP3A4 and CYP3A5.[2][14] This process leads to the formation of two major active

metabolites: 4-hydroxyalprazolam and α-hydroxyalprazolam.[14] While CYP3A4 preferentially

forms 4-hydroxyalprazolam, CYP3A5 can produce both metabolites.[14][15] These
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hydroxylated metabolites are then further conjugated with glucuronic acid before being

excreted in the urine.[7]
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Metabolic Pathway of Alprazolam

Experimental Protocols
The quantification of hydroxyalprazolam and its metabolites is crucial in clinical and forensic

toxicology. A common and robust method for this analysis is Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Solid Phase Extraction (SPE)
A widely used protocol for extracting alprazolam and its metabolites from plasma or urine

involves solid phase extraction.[16]
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Sample Pre-treatment: Urine samples are often subjected to enzymatic hydrolysis to cleave

glucuronide conjugates and allow for the analysis of the total metabolite concentration.[17]

Extraction:

Condition a mixed-mode cation exchange (MCX) SPE cartridge.

Load the pre-treated sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the analytes of interest using an appropriate solvent mixture.[18]

Dry Down and Reconstitution: The eluate is evaporated to dryness under a stream of

nitrogen and the residue is reconstituted in the mobile phase for LC-MS/MS analysis.[19]

LC-MS/MS Analysis
The following is a representative workflow for the analysis of hydroxyalprazolam.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chromatographyonline.com/view/rapid-analysis-selected-benzodiazepines-automated-spe-ms-ms
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720008633_en_027aa21509.pdf
https://www.semanticscholar.org/paper/Quantitation-of-alprazolam-and-in-human-plasma-Crouch-Rollins/e4fb0b0093bbcd8c2f3f7d9377e70610e5c7121a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Analysis Workflow

Sample Preparation

LC-MS/MS Analysis

Internal Standard

Urine Sample

Enzymatic Hydrolysis

Solid Phase Extraction

Liquid Chromatography
(Reversed-Phase C18)

Tandem Mass Spectrometry
(ESI+)

Data Acquisition & Quantitation

α-Hydroxyalprazolam-d5

Click to download full resolution via product page

LC-MS/MS Workflow for Hydroxyalprazolam Analysis
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Chromatographic Separation:

Column: A reversed-phase C18 column is typically used for separation.[19]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., formic acid in

water) and an organic solvent (e.g., methanol or acetonitrile) is commonly employed.[19]

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in the positive ion mode is generally used.[17]

Detection: The analysis is performed using selected reaction monitoring (SRM) for high

selectivity and sensitivity. Two SRM transitions are typically monitored for each analyte and

internal standard to ensure accurate identification and quantification.[20]

Internal Standard: A stable isotope-labeled internal standard, such as α-hydroxyalprazolam-

d5, is crucial for accurate quantification by correcting for matrix effects and variations in

extraction efficiency and instrument response.[6]

This technical guide provides foundational information for researchers and professionals

working with hydroxyalprazolam. The provided data and protocols offer a starting point for

further investigation and method development in the fields of drug metabolism,

pharmacokinetics, and analytical toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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